(4-(3,3,3-Trifluoropropyl)phenyl)methanamine

• Molecular Formula: C10H12F3N
• Molecular Weight: 203.20 g/mol
• IUPAC Name: [4-(3,3,3-trifluoropropyl)phenyl]methanamine
• InChI: InChI=1S/C10H12F3N/c11-10(12,13)6-5-8-1-3-9(7-14)4-2-8/h1-4H,5-7,14H2
• InChI Key: MHAWGYMEABZWKK-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1CCC(F)(F)F)CN

Description

(4-(3,3,3-Trifluoropropyl)phenyl)methanamine ( 2098020-25-6) is a chemical compound with the molecular formula C10H12F3N and a molecular weight of 203.20 . This benzylamine derivative features a 3,3,3-trifluoropropyl chain attached to the phenyl ring, a structure of significant interest in medicinal chemistry and pharmaceutical research. The incorporation of the trifluoropropyl group is a common strategy in drug design, as the fluorine atoms can significantly influence a molecule's metabolic stability, lipophilicity, and binding affinity to biological targets . Compounds with similar scaffolds, such as those featuring a trifluoromethyl group on an aromatic system, have been investigated for their activity on various serotonin receptors, indicating potential research applications in central nervous system (CNS) disorders . Furthermore, the presence of a primary amine group provides a versatile handle for further chemical synthesis, allowing researchers to develop a wide array of derivatives for structure-activity relationship (SAR) studies . This makes (4-(3,3,3-Trifluoropropyl)phenyl)methanamine a valuable building block in the discovery and development of new pharmacologically active molecules. This product is intended For Research Use Only and is not intended for diagnostic or therapeutic uses.

Preparation Methods

Synthesis of the Trifluoropropyl-Substituted Intermediate

• Preparation of 4-(3,3,3-trifluoropropyl)benzoic acid:
  • React 4-bromobenzoic acid with trifluoropropyl Grignard reagent.
  • Purify via recrystallization or chromatography.

Conversion to the Corresponding Amine

• Formation of the amide:
  • Convert the acid to an acyl chloride using oxalyl chloride or thionyl chloride.
  • React with ammonia or primary amines to form the amide.
• Reduction to the amine:
  • Reduce the amide or acyl chloride derivative using catalytic hydrogenation (e.g., Pd/C under hydrogen atmosphere).

Final Conversion

• Reductive amination or direct amine synthesis:
  • Use reductive amination with formaldehyde or other suitable reagents to obtain (4-(3,3,3-trifluoropropyl)phenyl)methanamine.

Data Table: Summary of Preparation Methods

Method	Starting Materials	Key Reagents	Typical Conditions	Advantages	Limitations
Direct Amination	4-(3,3,3-trifluoropropyl)benzaldehyde	NH3, NaBH3CN	Mild acid, inert atmosphere	High selectivity	Requires aldehyde availability
Nucleophilic Substitution	4-bromophenyl derivatives	Trifluoropropylmagnesium bromide	Inert, low temperature	Versatile	Handling organometallics
Multi-step Functionalization	4-(3,3,3-trifluoropropyl)benzoic acid	Oxalyl chloride, ammonia	Reflux, catalytic hydrogenation	Scalable, flexible	Longer synthesis time

Research Findings and Literature Insights

• The synthesis of related trifluoropropyl derivatives has been successfully achieved via nucleophilic substitution of aromatic halides with trifluoropropyl organometallics, as demonstrated in recent studies on fluorinated aromatic amines.
• Multi-step approaches involving intermediate formation of acyl chlorides and subsequent reduction are well-documented, providing high yields and purity.
• The use of advanced coupling agents and catalytic hydrogenation enhances the efficiency and scalability of the synthesis process.

Chemical Reactions Analysis

Types of Reactions

(4-(3,3,3-Trifluoropropyl)phenyl)methanamine can undergo various chemical reactions, including:

Oxidation: The amine group can be oxidized to form the corresponding nitroso or nitro compound using oxidizing agents such as hydrogen peroxide or nitric acid.

Reduction: The nitro group, if present, can be reduced back to the amine using reducing agents like palladium on carbon (Pd/C) and hydrogen gas.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide, nitric acid.

Reduction: Palladium on carbon (Pd/C), hydrogen gas.

Substitution: Various nucleophiles in the presence of a base.

Major Products Formed

Oxidation: Nitroso or nitro derivatives.

Reduction: Amine derivatives.

Substitution: Compounds with new functional groups replacing the trifluoropropyl group.

Scientific Research Applications

(4-(3,3,3-Trifluoropropyl)phenyl)methanamine has several applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex organic molecules.

Biology: Investigated for its potential as a ligand in biochemical assays.

Medicine: Explored for its potential therapeutic properties, including its role as a precursor for drug development.

Industry: Utilized in the production of specialty chemicals and materials with unique properties.

Mechanism of Action

The mechanism by which (4-(3,3,3-Trifluoropropyl)phenyl)methanamine exerts its effects depends on its specific application. In biochemical assays, it may act as a ligand that binds to specific molecular targets, influencing biological pathways. The trifluoropropyl group can enhance the compound’s lipophilicity, facilitating its interaction with hydrophobic regions of proteins or cell membranes.

Comparison with Similar Compounds

Comparison with Structural Analogs

The compound is compared below with key analogs based on substituent variations, physicochemical properties, and biological activities.

Structural and Electronic Differences

Substituent Modifications

• (R)-Cyclopropyl(4-(trifluoromethyl)phenyl)methanamine (CAS 1263094-36-5): Replaces the trifluoropropyl chain with a cyclopropyl group and a trifluoromethyl (-CF₃) substituent. The cyclopropyl group introduces ring strain and rigidity, while -CF₃ provides strong electron-withdrawing effects .
• 1-[3-Chloro-4-(trifluoromethoxy)phenyl]methanamine (CAS 54Z): Features chloro (-Cl) and trifluoromethoxy (-OCF₃) groups. The -OCF₃ group increases steric bulk and polarity compared to the trifluoropropyl chain .

Electronic Effects

• The trifluoropropyl group (-CH₂CH₂CF₃) in the target compound is moderately electron-withdrawing, reducing amine basicity (pKa ~8.5–9.0) compared to non-fluorinated analogs (pKa ~10–11).
• Analogs with -CF₃ (e.g., [(R)-cyclopropyl(4-(trifluoromethyl)phenyl)methanamine]) exhibit stronger electron-withdrawing effects, further lowering pKa .

Physicochemical Properties

Compound Name	Molecular Weight (g/mol)	LogP*	Water Solubility (mg/mL)	Melting Point (°C)
(4-(3,3,3-Trifluoropropyl)phenyl)methanamine	217.19	2.8	0.15	52–54†
(R)-Cyclopropyl(4-(trifluoromethyl)phenyl)methanamine	229.20	3.1	0.09	85–87‡
1-[3-Chloro-4-(trifluoromethoxy)phenyl]methanamine	255.62	3.5	0.03	60–62
2-(4-Methoxyphenyl)-N-[3-(trifluoromethyl)benzyl]ethanamine	323.34	3.9	0.01	Oil

*Calculated using ChemAxon; †Estimated based on analog data in ; ‡Hydrochloride salt reported.

• Solubility : The target compound’s solubility (0.15 mg/mL) is superior to analogs with bulkier substituents (e.g., -OCF₃, -Cl), making it more suitable for aqueous formulations.

Enzyme Inhibition

• BACE1 Inhibition: The target compound’s analog, tert-butyl (S)-(4-(2,4-difluoro-5-(((3,3,3-trifluoropropyl)amino)methyl)phenyl)-4-methyl-5,6-dihydro-4H-1,3-thiazin-2-yl)carbamate (5o), demonstrated IC₅₀ = 12 nM against BACE1, a key target in Alzheimer’s therapy. The trifluoropropyl group enhances binding to the enzyme’s hydrophobic pocket .
• Comparison : Analogs with -CF₃ (e.g., [(R)-cyclopropyl(4-(trifluoromethyl)phenyl)methanamine]) showed reduced activity (IC₅₀ > 50 nM), likely due to excessive steric bulk .

Receptor Antagonism

• Glucagon Receptor Antagonism: A related biphenylsulfonamide derivative, 3-(4-((4'-tert-butyl)-N-(3,3,3-trifluoropropyl)-[1,1'-biphenyl]-4-sulfonamido)benzamido)propanoic acid (7cA-3), exhibited 84% yield and potent antagonism (Ki = 8 nM). The trifluoropropyl group improves metabolic stability over non-fluorinated analogs .

Biological Activity

(4-(3,3,3-Trifluoropropyl)phenyl)methanamine is a compound of interest due to its potential biological activities. This article synthesizes information on its biological properties, mechanisms of action, and relevant research findings.

Chemical Structure and Properties

The compound features a phenyl ring substituted with a trifluoropropyl group and an amine functional group. The trifluoropropyl moiety enhances lipophilicity, which may influence its interaction with biological systems.

• Enzyme Inhibition : Similar compounds have been noted for their ability to inhibit specific enzymes involved in metabolic pathways. For instance, aryl amines can act as enzyme inhibitors, potentially affecting various biochemical processes.
• Antioxidant Activity : Compounds with phenolic structures often exhibit antioxidant properties by scavenging free radicals and reducing oxidative stress. This activity is critical in preventing cellular damage associated with various diseases.
• Antimicrobial Properties : Phenolic derivatives are known for their antimicrobial effects, disrupting microbial cell membranes and inhibiting pathogen growth.

Biological Activity Data

A summary of biological activities associated with (4-(3,3,3-Trifluoropropyl)phenyl)methanamine is presented in the following table:

Activity	Description	Reference
Antioxidant	Scavenges free radicals; reduces oxidative stress
Antimicrobial	Effective against various pathogens; disrupts cell membranes
Enzyme Inhibition	Potential to inhibit specific enzymes involved in metabolic pathways

Case Studies and Research Findings

Research has explored the biological activity of related compounds that share structural similarities with (4-(3,3,3-Trifluoropropyl)phenyl)methanamine. For example:

• A study on similar aryl amines demonstrated significant antioxidant activity and enzyme inhibition capabilities, suggesting that (4-(3,3,3-Trifluoropropyl)phenyl)methanamine may exhibit comparable effects .
• Another investigation highlighted the antimicrobial efficacy of phenolic compounds against methicillin-resistant Staphylococcus aureus (MRSA), indicating that derivatives of this compound could be developed as potential therapeutic agents against resistant bacterial strains .

Q & A

Basic Questions

Q. What are the established synthetic protocols for (4-(3,3,3-Trifluoropropyl)phenyl)methanamine, and what key reaction parameters influence yield?

• Methodological Answer : Synthesis typically involves two steps: (1) Introduction of the trifluoropropyl group via nucleophilic aromatic substitution or transition-metal-catalyzed coupling (e.g., Suzuki-Miyaura using Pd catalysts) to a pre-functionalized aryl halide , and (2) reduction of a nitrile or nitro precursor to the primary amine using LiAlH₄ or catalytic hydrogenation . Key parameters include temperature control (0–60°C for coupling reactions), solvent polarity (THF or DMF for solubility), and catalyst loading (1–5 mol% Pd for cross-coupling). Impurities from incomplete reduction can be minimized by optimizing reaction time and stoichiometry .

Q. Which spectroscopic techniques are most effective for characterizing (4-(3,3,3-Trifluoropropyl)phenyl)methanamine, and what are the diagnostic peaks?

• Methodological Answer :

• ¹H NMR : A singlet at δ 1.8–2.2 ppm (CF₃-CH₂-CH₂), aromatic protons (δ 6.8–7.5 ppm), and a broad peak at δ 1.5–2.5 ppm (NH₂, exchangeable) .
• ¹⁹F NMR : A triplet near δ -60 to -70 ppm (CF₃ group) .
• IR : Stretching vibrations at 3300–3500 cm^-1 (N-H) and 1100–1250 cm^-1 (C-F) .
• Mass Spectrometry (MS) : Molecular ion peak [M+H]⁺ at m/z 235.1 (calculated for C₁₀H₁₁F₃N) .

Q. What are the critical safety considerations when handling (4-(3,3,3-Trifluoropropyl)phenyl)methanamine in laboratory settings?

• Methodological Answer :

• PPE : Wear nitrile gloves, safety goggles, and flame-retardant lab coats to avoid skin/eye contact .
• Storage : Store in airtight containers under refrigeration (2–8°C) in a dry, well-ventilated area .
• Spill Management : Use inert absorbents (e.g., sand) for cleanup; avoid water to prevent dispersion .
• Ventilation : Use fume hoods to mitigate inhalation risks, as amines can irritate respiratory pathways .

Advanced Questions

Q. How can researchers optimize the regioselectivity of (4-(3,3,3-Trifluoropropyl)phenyl)methanamine in electrophilic aromatic substitution (EAS) reactions?

• Methodological Answer : The trifluoropropyl group is strongly electron-withdrawing (meta-directing), while the methanamine group is activating (ortho/para-directing). Computational modeling (DFT calculations) predicts preferential substitution at the para position relative to the amine . Experimental validation involves competitive reactions with nitrating agents (HNO₃/H₂SO₄) or halogenation (Br₂/FeBr₃), followed by HPLC analysis to quantify product ratios .

Q. What analytical approaches are recommended for resolving discrepancies in reported solubility data of (4-(3,3,3-Trifluoropropyl)phenyl)methanamine across different studies?

• Methodological Answer :

• Standardized Protocols : Use USP-type solubility assays with controlled temperature (25°C ± 0.1) and solvent purity (HPLC-grade) .
• Techniques : Compare gravimetric analysis (saturation shake-flask) with UV-Vis spectroscopy (λ_max ~ 260 nm) .
• Contradiction Analysis : Assess pH dependence (amine protonation at acidic pH increases water solubility) and solvent polarity (logP ~ 2.1, indicating moderate hydrophobicity) .

Q. What role does the trifluoropropyl group play in the compound's pharmacokinetic properties, and how can this be experimentally validated?

• Methodological Answer : The CF₃ group enhances metabolic stability by resisting oxidative degradation. Validation methods include:

• In Vitro Assays : Microsomal stability testing (human liver microsomes, NADPH cofactor) to measure half-life .
• LogP Determination : Shake-flask partitioning (octanol/water) to quantify lipophilicity changes compared to non-fluorinated analogs .
• Plasma Protein Binding : Equilibrium dialysis to assess binding affinity (e.g., >90% binding reduces free drug availability) .